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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568943 Get Quote

In-Depth Technical Guide: PSB-1114
Tetrasodium
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of PSB-1114 tetrasodium, a potent

and selective P2Y2 receptor agonist. It includes key chemical data, detailed signaling

pathways, and experimental methodologies for its application in research.

Core Compound Data
PSB-1114 tetrasodium is a valuable tool for studying the P2Y2 purinergic receptor, a G-

protein coupled receptor involved in a variety of physiological processes.

Property Value

CAS Number 1657025-60-9

Molecular Weight 622.14 g/mol

Molecular Formula C₁₀H₁₁F₂N₂Na₄O₁₃P₃S

Chemical Name
4-Thiouridine-5'-O-(β,γ-

difluoromethylene)triphosphate tetrasodium salt

Biological Activity Potent and selective P2Y₂ receptor agonist
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P2Y₂ Receptor Signaling Pathways
Activation of the P2Y₂ receptor by PSB-1114 initiates a cascade of intracellular signaling

events. The primary pathway involves the coupling to Gq/11 proteins, leading to the activation

of Phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP₂) into two secondary messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol

(DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum,

while DAG activates Protein Kinase C (PKC). These events culminate in various cellular

responses, including ion transport, cell proliferation, and migration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space Plasma Membrane Intracellular Space

PSB-1114 P2Y₂ Receptor
binds

Gq/11
activates

Phospholipase C
(PLC)activates

IP₃

DAGPIP₂

Ca²⁺ Release

stimulates

Protein Kinase C
(PKC)

activates

Cellular Responses
(e.g., Ion Transport, Proliferation, Migration)

Preparation

Assay

Analysis

Culture and
serum-starve cells

Seed cells in
upper chamber

Prepare PSB-1114
(chemoattractant)

Add chemoattractant
to lower chamber

Incubate

Remove non-migrated
cells

Fix and stain
migrated cells

Image and quantify

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [PSB-1114 tetrasodium CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568943#psb-1114-tetrasodium-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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